![molecular formula C13H15N3O B3482581 N-benzyl-1-ethyl-1H-pyrazole-4-carboxamide](/img/structure/B3482581.png)
N-benzyl-1-ethyl-1H-pyrazole-4-carboxamide
Overview
Description
N-benzyl-1-ethyl-1H-pyrazole-4-carboxamide, also known as BEPC, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and materials science.
Scientific Research Applications
N-benzyl-1-ethyl-1H-pyrazole-4-carboxamide has been shown to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. It has been studied for its potential use in the treatment of cancer, viral infections, and neurodegenerative diseases. This compound has also been investigated for its potential use as a plant growth regulator and as a building block for the synthesis of new materials.
Mechanism of Action
The exact mechanism of action of N-benzyl-1-ethyl-1H-pyrazole-4-carboxamide is not fully understood. However, studies have suggested that it may exert its biological effects by modulating various signaling pathways in cells, including the NF-κB and MAPK pathways. This compound has also been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 and matrix metalloproteinases.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. This compound has also been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. Additionally, this compound has been shown to exhibit neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-benzyl-1-ethyl-1H-pyrazole-4-carboxamide in lab experiments is its relatively simple synthesis method. Additionally, this compound has been shown to exhibit a wide range of biological activities, making it a versatile compound for various research applications. However, one limitation of using this compound is its relatively low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-benzyl-1-ethyl-1H-pyrazole-4-carboxamide. One area of interest is its potential use in the treatment of cancer and viral infections. Further studies are needed to elucidate the exact mechanism of action of this compound and to identify its molecular targets. Additionally, research on the synthesis of new derivatives of this compound may lead to the development of compounds with improved biological activity and solubility. Finally, the use of this compound as a building block for the synthesis of new materials may lead to the development of new functional materials with unique properties.
Properties
IUPAC Name |
N-benzyl-1-ethylpyrazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O/c1-2-16-10-12(9-15-16)13(17)14-8-11-6-4-3-5-7-11/h3-7,9-10H,2,8H2,1H3,(H,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXCVZPZIAJRWKK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)C(=O)NCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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